Cas no 93326-70-6 (WAY-230563)

• Product Name: WAY-230563
• CAS No: 93326-70-6
• MF: C₁₇H₁₂N₂O₂S
• MW: 308.354382514954
• CID: 5147988
• PubChem ID: 581689
• Update Time: 2026-03-03

WAY-230563 Chemical and Physical Properties

Names and Identifiers

• WAY-230563
• Oprea1_826310
• STK759931
• SR-01000523753
• BIM-0008251.P001
• G67578
• Benzimidazole, 1-(1-naphthylsulfonyl)-
• SCHEMBL14919981
• 1-(1-Naphthylsulfonyl)-1H-benzimidazole #
• CBMicro_008038
• 93326-70-6
• SMSF0005928
• EU-0052039
• Oprea1_852430
• 1-(NAPHTHALENE-1-SULFONYL)-1H-1,3-BENZODIAZOLE
• 1-(Naphthalen-1-ylsulfonyl)-1H-benzo[d]imidazole
• SR-01000523753-1
• 1-(NAPHTHALENE-1-SULFONYL)-1,3-BENZODIAZOLE
• 1-(naphthalen-1-ylsulfonyl)-1H-benzimidazole
• OWLBJCZHBXHQPQ-UHFFFAOYSA-N
• AKOS000595899
• CB10922

• Inchi： 1S/C17H12N2O2S/c20-22(21,19-12-18-15-9-3-4-10-16(15)19)17-11-5-7-13-6-1-2-8-14(13)17/h1-12H
• InChI Key： OWLBJCZHBXHQPQ-UHFFFAOYSA-N
• SMILES： C1N(S(C2=C3C(C=CC=C3)=CC=C2)(=O)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 308.06194880g/mol
• Monoisotopic Mass: 308.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 60.3Ų

Additional information on WAY-230563

Introduction to Compound with CAS No. 93326-70-6 and Product Name WAY-230563

Compound with the CAS number 93326-70-6 and the product name WAY-230563 represents a significant advancement in the field of chemical and biomedical research. These substances have garnered considerable attention due to their unique structural properties and potential applications in therapeutic interventions. The compound, identified by its CAS registry number, is a synthetic molecule that has been extensively studied for its pharmacological effects and mechanisms of action.

The chemical structure of 93326-70-6 exhibits a complex arrangement of functional groups, which contributes to its distinct biological activity. This complexity allows the molecule to interact with various biological targets, making it a promising candidate for drug development. Recent studies have highlighted the compound's potential in modulating cellular pathways associated with inflammation, neurodegeneration, and metabolic disorders. The product name WAY-230563, derived from the company's naming convention for novel compounds, underscores its innovative nature and the rigorous testing it has undergone.

In the realm of biomedical research, WAY-230563 has been investigated for its ability to influence key signaling pathways that are dysregulated in diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. Preliminary clinical trials have demonstrated encouraging results in terms of efficacy and safety profiles. The compound's ability to selectively target specific enzymes and receptors without significant off-target effects makes it an attractive option for further development.

The synthesis of 93326-70-6 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are employed to construct the complex molecular framework. The product WAY-230563, once synthesized, undergoes rigorous analytical testing to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are utilized to verify the compound's structural integrity.

One of the most compelling aspects of 93326-70-6 is its potential in addressing unmet medical needs. Current therapeutic strategies often suffer from limitations such as side effects, resistance development, or lack of efficacy in certain patient populations. The unique mechanism of action proposed for WAY-230563 offers a promising alternative by targeting novel pathways or enhancing existing treatments. This has sparked interest among researchers who are continually seeking innovative solutions to complex medical challenges.

The pharmacokinetic properties of 93326-70-6 have been carefully evaluated to ensure optimal absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. Studies have shown that the compound exhibits favorable bioavailability and prolonged half-life upon oral administration, making it suitable for once-daily dosing regimens. Additionally, preliminary toxicology studies indicate that WAY-230563 is well-tolerated at therapeutic doses, although further long-term studies are necessary to fully assess its safety profile.

The development of WAY-230563 is part of a broader effort to leverage computational chemistry and artificial intelligence (AI) in drug discovery. By integrating machine learning algorithms with experimental data, researchers can predict the binding affinity of compounds like 93326-70-6 to biological targets with greater accuracy. This approach has significantly reduced the time and cost associated with traditional drug development pipelines while improving success rates.

Recent breakthroughs in understanding disease mechanisms have provided new insights into how compounds like 93326-70-6 can be utilized therapeutically. For instance, studies on epigenetic modifications have revealed that small molecules can modulate gene expression without altering DNA sequences. This has opened up new avenues for treating diseases such as cancer by targeting epigenetic enzymes that are aberrantly expressed in tumor cells.

The commercialization of WAY-230563 faces several challenges, including regulatory approvals from agencies such as the Food and Drug Administration (FDA) and European Medicines Agency (EMA). However, the growing body of preclinical data supports its potential as a therapeutic agent. Companies investing in this compound are optimistic about its future market position if it successfully navigates regulatory hurdles and demonstrates clinical efficacy in upcoming trials.

In conclusion,93326-70-6and its product name WAY-230563 represent a significant advancement in chemical and biomedical research. Their unique structural properties and potential applications in therapeutic interventions make them promising candidates for further development. As research continues to uncover new insights into disease mechanisms, WAY 230563and similar compounds will play an increasingly important role in addressing unmet medical needs.